Cas no 102878-59-1 (3-ethyl-Isoquinoline)

• Product Name: 3-ethyl-Isoquinoline
• CAS No: 102878-59-1
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 1096824
• PubChem ID: 13977704
• Update Time: 2025-04-20

3-ethyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-Isoquinoline
• 3-ethylisoquinoline
• isoquinoline, 3-ethyl-
• LogP
• DB-315424
• DTXSID20553649
• 102878-59-1
• SCHEMBL873512

• Inchi： 1S/C11H11N/c1-2-11-7-9-5-3-4-6-10(9)8-12-11/h3-8H,2H2,1H3
• InChI Key： CWXOIKGMLUJEAN-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CC=1CC

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89